A flexible metallic actuator using reduced graphene oxide as a multifunctional component†

Nanoscale Pub Date: 2017-08-04 DOI: 10.1039/C7NR03028B

Abstract

Flexible actuators are widely in demand for many real-life applications. Considering that existing actuators based on polymers, low-dimensional materials and pore-rich materials are mostly limited by slow response rate, high driving voltage and poor stability, we report here a novel metal based flexible actuator which is fabricated simply through partial oxidation and nano-function of copper foil with the assistance of reduced graphene oxide. The obtained asymmetric metallic actuator is (electric-)thermally driven and exhibits fast response rate (∼2 s) and large curvature (2.4 cm−1) under a low voltage (∼1 V) with a sustainable operation of up to ∼50 000 cycles. The actuator can also be triggered by infrared irradiation and direct-heating under various conditions including air, water, and vacuum.

Graphical abstract: A flexible metallic actuator using reduced graphene oxide as a multifunctional component
A flexible metallic actuator using reduced graphene oxide as a multifunctional component†
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